Cas no 617705-57-4 (8-methyl-8-Azabicyclo[3.2.1]octan-6-ol)

8-methyl-8-Azabicyclo[3.2.1]octan-6-ol structure
617705-57-4 structure
Product Name:8-methyl-8-Azabicyclo[3.2.1]octan-6-ol
CAS No:617705-57-4
MF:C8H15NO
MW:141.210802316666
MDL:MFCD18822992
CID:1022009
PubChem ID:13446270
Update Time:2025-04-20

8-methyl-8-Azabicyclo[3.2.1]octan-6-ol Chemical and Physical Properties

Names and Identifiers

    • 8-methyl-8-Azabicyclo[3.2.1]octan-6-ol
    • 8-Azabicyclo[3.2.1]octan-6-ol,8-methyl-(9CI)
    • 1932789-36-0
    • 18700-21-5
    • PB35982
    • CS-W000552
    • 617705-57-4
    • PB19258
    • SCHEMBL935082
    • (1R,5S,6R)-8-METHYL-8-AZA-BICYCLO[3.2.1]OCTAN-6-OL
    • MFCD18822992
    • (1R,5S,6S)-8-methyl-8-azabicyclo[3.2.1]octan-6-ol
    • SB20626
    • MDL: MFCD18822992
    • Inchi: 1S/C8H15NO/c1-9-6-3-2-4-7(9)8(10)5-6/h6-8,10H,2-5H2,1H3
    • InChI Key: PZPVPVJLCPBGRW-UHFFFAOYSA-N
    • SMILES: OC1CC2CCCC1N2C

Computed Properties

  • Exact Mass: 141.115364102g/mol
  • Monoisotopic Mass: 141.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 23.5Ų

8-methyl-8-Azabicyclo[3.2.1]octan-6-ol Pricemore >>

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